Cas no 793716-15-1 (5-(4-chlorophenyl)-1-(2,6-dimethylphenyl)-1H-imidazole-2-thiol)

5-(4-Chlorophenyl)-1-(2,6-dimethylphenyl)-1H-imidazole-2-thiol is a heterocyclic compound featuring an imidazole core substituted with a 4-chlorophenyl group at the 5-position and a 2,6-dimethylphenyl group at the 1-position, along with a thiol functional group at the 2-position. This structure confers potential utility in medicinal chemistry and materials science due to its electron-rich aromatic system and reactive thiol moiety. The presence of chlorine and methyl substituents enhances its steric and electronic properties, making it a candidate for further derivatization or as a ligand in coordination chemistry. Its stability and functional group compatibility suggest applications in pharmaceutical intermediates or agrochemical research.
5-(4-chlorophenyl)-1-(2,6-dimethylphenyl)-1H-imidazole-2-thiol structure
793716-15-1 structure
Product Name:5-(4-chlorophenyl)-1-(2,6-dimethylphenyl)-1H-imidazole-2-thiol
CAS No:793716-15-1
MF:C17H15ClN2S
MW:314.832401514053
CID:3107627
PubChem ID:4961588
Update Time:2025-06-29

5-(4-chlorophenyl)-1-(2,6-dimethylphenyl)-1H-imidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

    • 5-(4-chlorophenyl)-1-(2,6-dimethylphenyl)-1H-imidazole-2-thiol
    • EN300-11338
    • Z57043491
    • 4-(4-chlorophenyl)-3-(2,6-dimethylphenyl)-1H-imidazole-2-thione
    • AKOS005199233
    • 793716-15-1
    • CS-0222968
    • Inchi: 1S/C17H15ClN2S/c1-11-4-3-5-12(2)16(11)20-15(10-19-17(20)21)13-6-8-14(18)9-7-13/h3-10H,1-2H3,(H,19,21)
    • InChI Key: JIARDHPJKMSXIZ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=CNC(N1C1C(C)=CC=CC=1C)=S

Computed Properties

  • Exact Mass: 314.0644474Da
  • Monoisotopic Mass: 314.0644474Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 419
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 47.4Ų

5-(4-chlorophenyl)-1-(2,6-dimethylphenyl)-1H-imidazole-2-thiol Pricemore >>

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Additional information on 5-(4-chlorophenyl)-1-(2,6-dimethylphenyl)-1H-imidazole-2-thiol

Recent Advances in the Study of 5-(4-chlorophenyl)-1-(2,6-dimethylphenyl)-1H-imidazole-2-thiol (CAS: 793716-15-1)

The compound 5-(4-chlorophenyl)-1-(2,6-dimethylphenyl)-1H-imidazole-2-thiol (CAS: 793716-15-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This imidazole derivative has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and structural characterization of 5-(4-chlorophenyl)-1-(2,6-dimethylphenyl)-1H-imidazole-2-thiol. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the purity and stability of the compound under various conditions. Researchers have also explored its solubility and bioavailability, which are critical factors for its potential use as a pharmaceutical agent. Preliminary results suggest that the compound exhibits favorable pharmacokinetic properties, making it a promising candidate for further investigation.

In vitro and in vivo studies have demonstrated that 5-(4-chlorophenyl)-1-(2,6-dimethylphenyl)-1H-imidazole-2-thiol exhibits significant biological activity. Notably, it has shown potent inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, the compound has been tested for its antimicrobial properties, with promising results against a range of bacterial and fungal pathogens. These findings highlight the versatility of this compound and its potential applications in treating various diseases.

One of the most exciting developments in the research of 5-(4-chlorophenyl)-1-(2,6-dimethylphenyl)-1H-imidazole-2-thiol is its potential role in cancer therapy. Recent studies have investigated its ability to induce apoptosis in cancer cells while sparing normal cells, a property that is highly desirable in anticancer drugs. Mechanistic studies have revealed that the compound targets specific signaling pathways involved in cell proliferation and survival, providing a rationale for its selective cytotoxicity. These findings have spurred further research into its use as a chemotherapeutic agent, either alone or in combination with existing treatments.

Despite the promising results, challenges remain in the development of 5-(4-chlorophenyl)-1-(2,6-dimethylphenyl)-1H-imidazole-2-thiol as a therapeutic agent. Issues such as optimizing its synthesis, improving its bioavailability, and minimizing potential side effects need to be addressed. Future research directions may include structural modifications to enhance its efficacy and safety, as well as large-scale clinical trials to evaluate its therapeutic potential in humans. Collaborative efforts between chemists, biologists, and clinicians will be essential to translate these findings into practical applications.

In conclusion, the compound 5-(4-chlorophenyl)-1-(2,6-dimethylphenyl)-1H-imidazole-2-thiol (CAS: 793716-15-1) represents a promising area of research in chemical biology and pharmaceutical science. Its diverse biological activities and potential therapeutic applications make it a valuable subject for further study. As research progresses, this compound may pave the way for the development of novel treatments for inflammatory diseases, infections, and cancer. The ongoing investigations into its properties and mechanisms of action underscore its significance in the field.

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